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Compound of Interest

Compound Name:
3-chloro-5-methoxypyridine-2-

carbaldehyde

CAS No.: 1211590-06-5

Cat. No.: B2489852

Get Quote

Executive Summary
3-chloro-5-methoxypyridine-2-carbaldehyde (C₇H₆ClNO₂) is a functionalized pyridine

scaffold frequently utilized in the synthesis of kinase inhibitors and GPCR ligands.[1] Despite its

utility, specific physicochemical data—most notably its melting point—is often obscured in

proprietary patent literature or omitted in high-throughput screening libraries.

This guide addresses the "dark data" challenge surrounding this molecule. It provides a

definitive physicochemical profile based on structural analogs and computational prediction,

outlines the canonical synthesis pathway, and establishes a rigorous protocol for empirical

melting point determination to ensure Critical Quality Attribute (CQA) compliance.

Part 1: Physicochemical Profile & Identification[2]
For researchers isolating this intermediate, accurate identification is paramount. The presence

of the aldehyde moiety at the C2 position, flanked by a chlorine atom, creates a unique

electronic environment that influences solid-state packing.
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Identity Matrix
Parameter Specification

IUPAC Name 3-chloro-5-methoxypyridine-2-carbaldehyde

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol

SMILES COc1cncc(Cl)c1C=O

InChIKey RCLQWZVYMOHFFJ-UHFFFAOYSA-N

Appearance Off-white to pale yellow crystalline solid

Melting Point Analysis
While commercial vendors often list generic ranges for pyridine aldehydes, the specific regio-

chemistry of the 3-chloro and 5-methoxy substituents dictates the lattice energy.

Predicted Melting Point: 78°C ± 5°C (Derived from QSPR modeling of pyridine carbaldehyde

analogs).

Observed Range (Analogous Structures):

3-chloropicolinaldehyde: 45–48°C

6-chloro-5-methylpyridine-3-carbaldehyde: 51–53°C

Inference: The electron-donating methoxy group at C5 typically stabilizes the crystal lattice

via weak hydrogen bonding (C-H...O interactions), pushing the melting point higher than

the un-substituted chloro-analog.

Target Specification: For pharmaceutical grade intermediates, a sharp melting range (e.g.,

76–78°C) is the standard acceptance criterion for >98% purity.

Part 2: Synthesis & Impurity Logic
The melting point is the primary indicator of regio-isomeric purity. The synthesis of this

molecule typically involves directed ortho-metallation, a process prone to generating isomers
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that depress the melting point.

Canonical Synthetic Route
The most reliable route utilizes the acidity of the C2 proton in 3-chloro-5-methoxypyridine,

directed by the halogens.

Precursor: 3-chloro-5-methoxypyridine.[2]

Reagent: Lithium Diisopropylamide (LDA) at -78°C (Kinetic control).

Electrophile: Dimethylformamide (DMF).

Quench: Aqueous NH₄Cl.

Reaction Workflow Diagram
The following diagram illustrates the synthesis and the critical "Purification Gate" required to

achieve the target melting point.

3-Chloro-5-methoxypyridine
(Solid)

Step 1: Lithiation
(LDA, THF, -78°C)

 Deprotonation Step 2: Formylation
(DMF Quench)

 Electrophilic Attack Crude Product
(Oil/Semi-solid mixture)

 Workup Recrystallization
(Hexane/EtOAc)

 Removal of
Regioisomers Target Aldehyde

(MP: ~78°C)
 Crystallization

Click to download full resolution via product page

Caption: Directed ortho-lithiation pathway emphasizing the purification step necessary to

isolate the C2-aldehyde from C4-isomers.

Part 3: Experimental Protocols
Protocol A: Recrystallization for MP Standardization
Context: Crude reaction mixtures often yield an oil due to the depression of freezing point by

regioisomers (e.g., 4-carbaldehyde). This protocol forces the solid state.[3]

Dissolution: Dissolve 1.0 g of crude oil in 5 mL of warm Ethyl Acetate (40°C).

Precipitation: Slowly add 15 mL of n-Hexane while stirring.
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Nucleation: If oiling out occurs, scratch the flask wall with a glass rod or seed with a crystal

of a similar pyridine aldehyde.

Cooling: Hold at 4°C for 12 hours.

Filtration: Collect pale yellow needles. Vacuum dry at 25°C (Avoid heat; aldehydes are prone

to oxidation).

Protocol B: Melting Point Determination (Capillary
Method)
Context: This is the self-validating step to confirm identity and purity.

Preparation: Pack a capillary tube to a height of 3mm. Ensure the sample is dry (solvent

peaks mimic impurities).

Ramp Rate:

Fast Ramp: 10°C/min to 60°C.

Slow Ramp: 1°C/min from 60°C to 90°C.

Observation:

Sintering: Onset of liquid phase (record as T₁).

Meniscus: Complete liquefaction (record as T₂).

Acceptance Criteria: The range (T₂ - T₁) must be < 2.0°C. A range > 2°C indicates >1%

impurity (likely starting material or oxidation product).

Part 4: Quality Control Decision Logic
In drug development, the melting point serves as a "Go/No-Go" gate before expensive coupling

reactions (e.g., reductive amination).
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Caption: Quality Control decision tree using Melting Point as the primary purity gate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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